Cas no 2639379-16-9 (rac-tert-butyl (3aR,8aS)-decahydrocycloheptabpyrrole-3a-carboxylate)

Technical Introduction: rac-tert-Butyl (3aR,8aS)-decahydrocycloheptabpyrrole-3a-carboxylate is a chiral bicyclic compound featuring a fused cycloheptapyrrole scaffold with a tert-butyl ester moiety. Its stereochemically defined structure (3aR,8aS) makes it a valuable intermediate in asymmetric synthesis, particularly for the construction of complex heterocyclic frameworks. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions. This compound is suited for applications in medicinal chemistry, where its rigid, saturated core can serve as a conformational constraint in drug design. High purity and well-characterized stereochemistry ensure reproducibility in research and development processes. Its utility extends to catalysis and material science, where precise molecular architecture is critical.

rac-tert-butyl (3aR,8aS)-decahydrocycloheptabpyrrole-3a-carboxylate structure

2639379-16-9 structure

Product Name:rac-tert-butyl (3aR,8aS)-decahydrocycloheptabpyrrole-3a-carboxylate

CAS No:2639379-16-9

MF:C₁₄H₂₅NO₂

MW:239.353804349899

CID:5640788

PubChem ID:165898012

Update Time:2025-06-22

rac-tert-butyl (3aR,8aS)-decahydrocycloheptabpyrrole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

- rac-tert-butyl (3aR,8aS)-decahydrocyclohepta[b]pyrrole-3a-carboxylate
- 2639379-16-9
- EN300-27783620
- rac-tert-butyl (3aR,8aS)-decahydrocycloheptabpyrrole-3a-carboxylate
- Inchi： 1S/C14H25NO2/c1-13(2,3)17-12(16)14-8-6-4-5-7-11(14)15-10-9-14/h11,15H,4-10H2,1-3H3/t11-,14+/m0/s1
- InChI Key： WIMXIFGTOQITMZ-SMDDNHRTSA-N
- SMILES： O(C(C)(C)C)C([C@@]12CCCCC[C@@H]1NCC2)=O

Computed Properties

Exact Mass: 239.188529040g/mol
Monoisotopic Mass: 239.188529040g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 38.3Å²

rac-tert-butyl (3aR,8aS)-decahydrocycloheptabpyrrole-3a-carboxylate Pricemore >>

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Enamine	EN300-27783620-1g	rac-tert-butyl (3aR,8aS)-decahydrocyclohepta[b]pyrrole-3a-carboxylate	2639379-16-9	1g	$1043.0	2023-09-09
Enamine	EN300-27783620-5g	rac-tert-butyl (3aR,8aS)-decahydrocyclohepta[b]pyrrole-3a-carboxylate	2639379-16-9	5g	$3023.0	2023-09-09
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Enamine	EN300-27783620-0.5g	rac-tert-butyl (3aR,8aS)-decahydrocyclohepta[b]pyrrole-3a-carboxylate	2639379-16-9	0.5g	$1001.0	2023-09-09
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Enamine	EN300-27783620-2.5g	rac-tert-butyl (3aR,8aS)-decahydrocyclohepta[b]pyrrole-3a-carboxylate	2639379-16-9	2.5g	$2043.0	2023-09-09
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